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Compound of Interest

Compound Name:
Methyl 2,4-dichloropyrimidine-5-

carboxylate

Cat. No.: B1371409 Get Quote

An In-depth Technical Guide to Methyl 2,4-dichloropyrimidine-5-carboxylate

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the physical and chemical properties of

Methyl 2,4-dichloropyrimidine-5-carboxylate, a key intermediate in synthetic chemistry.

Designed for researchers, scientists, and professionals in drug development, this document

delves into the compound's structural characteristics, reactivity, applications, and safety

protocols, offering field-proven insights into its practical use.

Molecular Identity and Structure
Methyl 2,4-dichloropyrimidine-5-carboxylate is a polysubstituted pyrimidine derivative. Its

unique arrangement of functional groups—two electrophilic chlorine atoms and a methyl ester

on the pyrimidine ring—makes it a versatile building block in organic synthesis.

Chemical Name: Methyl 2,4-dichloropyrimidine-5-carboxylate[1]

CAS Number: 3177-20-6[2]

Molecular Formula: C₆H₄Cl₂N₂O₂[2]

Molecular Weight: 207.01 g/mol [2]
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Caption: Chemical structure of Methyl 2,4-dichloropyrimidine-5-carboxylate.

Physicochemical Properties
The physical state and solubility of this compound are critical for designing reaction conditions.

It is typically a solid at room temperature with limited solubility in non-polar solvents and better

solubility in polar organic solvents.

Property Value Source(s)

Appearance
Solid, white crystal or

crystalline powder
[3]

Melting Point 30-34 °C [2][4]

Boiling Point 130-135 °C at 16 Torr [2]

Density ~1.503 g/cm³ (Predicted) [2]

Flash Point >110 °C (>230 °F) - closed cup [2]

Solubility

Soluble in organic solvents like

ethanol and

dimethylformamide

[3]

Chemical Reactivity and Mechanistic Insights
The reactivity of Methyl 2,4-dichloropyrimidine-5-carboxylate is dominated by the electron-

deficient nature of the pyrimidine ring, which is further enhanced by the two electron-

withdrawing chlorine atoms. This makes the C2 and C4 positions highly susceptible to

Nucleophilic Aromatic Substitution (SₙAr).

Expertise in Action: Regioselectivity of SₙAr Reactions A key consideration for synthetic

chemists is the differential reactivity of the C2 and C4 positions. While both are activated, the

C4 position is generally more reactive towards nucleophilic attack. This regioselectivity can be

exploited to sequentially introduce different nucleophiles. The reaction's chemoselectivity can

be influenced by factors such as the nature of the nucleophile, the solvent, and the presence of

a base.[5] For instance, amines will preferentially displace the C4 chloride.[6]
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Caption: Generalized workflow for Nucleophilic Aromatic Substitution (SₙAr).

Synthesis Protocol
This compound is typically synthesized from its corresponding carboxylic acid chloride. The

esterification is a standard procedure, often achieved by reacting the acid chloride with

methanol in the presence of a non-nucleophilic base to scavenge the HCl byproduct.

Step-by-Step Synthesis Workflow:

Reactant Preparation: A solution of 2,4-dichloropyrimidine-5-carbonyl chloride is prepared in

an inert solvent like dichloromethane.

Cooling: The solution is cooled to 0 °C to control the exothermic reaction.

Reagent Addition: Methanol and a base (e.g., diisopropylethylamine) are added slowly to the

cooled solution.[2][7]

Reaction: The mixture is stirred at 0 °C for a specified time (e.g., 1 hour) to ensure complete

conversion.[2][7]

Workup: The solvent is removed under reduced pressure (rotary evaporation).[2][7]

Purification: The crude product can be used directly or purified further if necessary.
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Dissolve 2,4-dichloropyrimidine-5-carbonyl chloride
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Slowly add Methanol & Diisopropylethylamine
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Remove Solvent (Rotary Evaporation)

Obtain Methyl 2,4-dichloropyrimidine-5-carboxylate
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Caption: A typical laboratory synthesis workflow for the target compound.

Applications in Drug Discovery and Agrochemicals
Methyl 2,4-dichloropyrimidine-5-carboxylate is not typically an end-product but rather a

crucial intermediate. Its value lies in its ability to serve as a scaffold for building more complex,

biologically active molecules.

Pharmaceutical Industry: It is a foundational component for synthesizing a variety of

therapeutic agents.[8] The pyrimidine core is a common feature in many approved drugs,

and this intermediate provides a convenient entry point for creating libraries of compounds

for high-throughput screening.
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Agrochemical Industry: The compound is also used as a starting material for developing new

pesticides and herbicides.[3][4][8] Its reactivity allows for the introduction of various

functional groups to fine-tune the biological activity and selectivity of the final agrochemical

product.[8]

Safety, Handling, and Storage
Proper handling of this chemical is essential to ensure laboratory safety. It is classified as

hazardous and requires appropriate precautions.

Safety Aspect Information Source(s)

Signal Word Warning [9]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[9]

Precautionary Statements

P261 (Avoid breathing dust),

P264 (Wash skin thoroughly

after handling), P301+P312 (IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell), P302+P352 (IF ON

SKIN: Wash with plenty of

water), P305+P351+P338 (IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

Storage

Store under an inert gas

(Nitrogen or Argon) at 2-8°C.

Keep container tightly closed

in a dry, cool place.

[2][9][10]
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Self-Validating Protocol for Safe Handling: To ensure safety, a self-validating system of checks

must be in place.

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[10] An eyewash station and safety shower must be readily

accessible.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[4][10] For operations that may

generate dust, respiratory protection should be used.[10]

Spill & Waste Management: In case of a spill, sweep up the solid material, place it in a

sealed bag, and hold for waste disposal.[10] Prevent spillage from entering drains or

watercourses.[10][11] Dispose of contents and container to an approved waste disposal

plant.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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